Cas no 2228217-26-1 (5-(2-fluoro-4-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(2-fluoro-4-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2228217-26-1
• MF: C₁₁H₉FN₂O₃
• MW: 236.199166059494
• CID: 6029533
• PubChem ID: 165672591
• Update Time: 2025-05-20

5-(2-fluoro-4-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluoro-4-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• 2228217-26-1
• EN300-1821336

• Inchi： 1S/C11H9FN2O3/c1-14-10(8(5-13-14)11(16)17)7-3-2-6(15)4-9(7)12/h2-5,15H,1H3,(H,16,17)
• InChI Key： ZOFQHVZETCGWEJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1=C(C(=O)O)C=NN1C)O

Computed Properties

• Exact Mass: 236.05972032g/mol
• Monoisotopic Mass: 236.05972032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.4Ų

Additional information on 5-(2-fluoro-4-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid

5-(2-Fluoro-4-Hydroxyphenyl)-1-Methyl-1H-Pyrazole-4-Carboxylic Acid: A Comprehensive Overview

The compound 5-(2-fluoro-4-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2228217-26-1) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrazole derivatives, which are widely studied for their unique chemical properties and biological activities. The structure of this molecule incorporates a pyrazole ring system, a fluorophenol group, and a carboxylic acid moiety, making it a versatile compound with diverse functional groups that can be exploited for various purposes.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-(2-fluoro-4-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid. Researchers have employed innovative methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process. These techniques not only enhance the yield but also minimize the environmental footprint, aligning with the growing demand for sustainable chemical manufacturing practices.

The pyrazole ring system in this compound is known for its aromatic stability and ability to participate in various chemical reactions. The presence of the fluorophenol group introduces additional electronic effects, which can modulate the reactivity and selectivity of the molecule. This makes 5-(2-fluoro-4-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid a valuable substrate for further functionalization in drug discovery and material science.

One of the most promising applications of this compound lies in its potential as a building block for pharmaceuticals. The carboxylic acid moiety can be converted into various bioactive derivatives, such as esters or amides, which are commonly found in drug molecules. Recent studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, suggesting its potential role in treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its pharmaceutical applications, 5-(2-fluoro-4-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid has shown promise in materials science. Its ability to form stable coordination complexes with metal ions makes it a candidate for designing novel materials with tailored electronic properties. For instance, researchers have explored its use in constructing metal-organic frameworks (MOFs) for gas storage and catalysis.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of intermediate pyrazole derivatives. The introduction of the fluorophenol group is achieved through nucleophilic aromatic substitution or coupling reactions, while the carboxylic acid functionality is introduced via oxidation or hydrolysis steps. The optimization of these steps is critical to ensure high purity and yield.

From an analytical standpoint, modern spectroscopic techniques such as NMR, IR, and mass spectrometry have been instrumental in confirming the structure and purity of 5-(2-fluoro-4-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid. These methods provide detailed insights into the molecular architecture and help identify any impurities or by-products formed during synthesis.

Looking ahead, the development of green chemistry approaches will play a pivotal role in scaling up the production of this compound. Techniques such as enzymatic catalysis and solvent-free synthesis are being explored to reduce waste and energy consumption during manufacturing. Such advancements will not only enhance the economic viability but also contribute to environmental sustainability.

In conclusion, 5-(2-fluoro-4-hydroxyphenyl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2228217-26-1) is a versatile compound with immense potential across multiple disciplines. Its unique chemical structure, combined with cutting-edge synthetic methodologies and analytical techniques, positions it as a key player in future scientific innovations. As research continues to uncover new applications and optimize its synthesis, this compound will undoubtedly contribute significantly to advancing both scientific knowledge and industrial practices.